Cas no 946203-97-0 (N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide)

• Product Name: N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• CAS No: 946203-97-0
• MF: C₁₉H₁₆BrN₃O₃S
• MW: 446.317642211914
• CID: 6030620
• PubChem ID: 26841915
• Update Time: 2025-06-15

N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• N-[4-[2-(4-bromoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide
• 946203-97-0
• F2202-0384
• N-(4-(2-((4-bromophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide
• N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• AKOS004951583

• Inchi： 1S/C19H16BrN3O3S/c1-26-16-8-2-12(3-9-16)18(25)23-19-22-15(11-27-19)10-17(24)21-14-6-4-13(20)5-7-14/h2-9,11H,10H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key： RUIFWNSRYRKOHK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(NC2=CC=C(Br)C=C2)=O)=CS1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 445.00958g/mol
• Monoisotopic Mass: 445.00958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

Research Briefing on N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide (CAS: 946203-97-0)

N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide (CAS: 946203-97-0) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its thiazole and benzamide moieties, has been investigated for its role in modulating specific biological pathways, particularly those involved in inflammation and oncology. The presence of the 4-bromophenyl group suggests potential interactions with bromodomain-containing proteins, which are key epigenetic regulators.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a structure-activity relationship (SAR) study, revealing that the 4-methoxybenzamide moiety is critical for maintaining inhibitory activity against bromodomain and extra-terminal (BET) proteins. The study also highlighted that modifications to the thiazole ring could significantly alter the compound's pharmacokinetic properties, making it a versatile scaffold for further drug development.

In vitro and in vivo evaluations of N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide have demonstrated promising results. For instance, a preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited nanomolar affinity for BRD4, a member of the BET family, and effectively suppressed the expression of pro-inflammatory cytokines in murine models of rheumatoid arthritis. These findings suggest its potential as a lead compound for treating inflammatory diseases and certain cancers where BET proteins play a pathogenic role.

Despite these advancements, challenges remain in the clinical translation of this molecule. Issues such as metabolic stability and off-target effects need to be addressed through further medicinal chemistry optimization. Recent patent filings (e.g., WO2023056321) indicate ongoing efforts to develop prodrug derivatives of this compound to improve its solubility and reduce hepatic first-pass metabolism. Additionally, computational modeling studies have been employed to predict binding modes and optimize interactions with target proteins, as described in a 2024 article in ACS Chemical Biology.

In conclusion, N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide represents a promising candidate for therapeutic development, particularly in the context of BET protein inhibition. Future research should focus on advancing this compound through preclinical development stages, with an emphasis on overcoming current limitations. Collaborative efforts between academia and industry will be essential to unlock its full potential in addressing unmet medical needs.